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Compound of Interest

Compound Name: L-Cystine-3,3'-13C2

Cat. No.: B12403599 Get Quote

CAS Number: 2483736-13-4

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the isotopically labeled amino acid, L-Cystine-
3,3'-13C2. This document provides key data, experimental protocols, and visual workflows to

facilitate its application in advanced research.

Core Compound Data
L-Cystine-3,3'-13C2 is a stable isotope-labeled version of the dimeric amino acid L-Cystine,

where the two carbon atoms at the 3 and 3' positions are replaced with the heavy isotope

carbon-13. This labeling makes it an invaluable tool for tracing and quantifying metabolic

pathways and protein dynamics without altering the biochemical properties of the molecule.
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Property Value Source(s)

CAS Number 2483736-13-4 [1][2]

Labeled CAS Number 2483736-13-4 [1][2]

Unlabeled CAS Number 56-89-3 [1]

Molecular Formula C4[13C]2H12N2O4S2

Molecular Weight 242.28 g/mol

Chemical Purity ≥98%

Isotopic Enrichment ≥99% for 13C

Synonyms

(-)-Cystine-3,3'-13C2, [R-

(R,R)]-3,3′-Dithiobis[2-

aminopropanoic

acid]-3,3'-13C2, Oxidized L-

cysteine-3,3'-13C2

Primary Applications

Biomolecular NMR,

Metabolism, Metabolomics,

Proteomics, Metabolic Flux

Analysis (MFA)

Storage
Room temperature, protected

from light and moisture.

Role in Cellular Metabolism and Signaling
L-Cystine plays a critical role in cellular homeostasis. It is the oxidized, dimeric form of cysteine

and a key source of intracellular cysteine, which is a precursor for the synthesis of glutathione

(GSH), a major antioxidant. The availability of intracellular cysteine is a rate-limiting factor for

GSH synthesis and is crucial for protecting cells from oxidative stress and a form of regulated

cell death known as ferroptosis.

Ferroptosis Signaling Pathway
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Ferroptosis is an iron-dependent form of programmed cell death characterized by the

accumulation of lipid peroxides. The cystine/glutamate antiporter (system Xc-) imports

extracellular cystine, which is then reduced to cysteine. Cysteine is subsequently used to

synthesize GSH, which is a cofactor for glutathione peroxidase 4 (GPX4), an enzyme that

neutralizes lipid peroxides. Inhibition of system Xc- or depletion of cystine leads to GSH

depletion, GPX4 inactivation, and the accumulation of lipid reactive oxygen species (ROS),

ultimately resulting in ferroptotic cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. L-Cystine (3,3â��-Â¹Â³Câ��, 99%) - Cambridge Isotope Laboratories, CLM-520-0.25
[isotope.com]

2. L-Cystine (3,3â�²-Â¹Â³Câ��, 99%) | Cambridge Isotope Laboratories, Inc.
[isotope.com]

To cite this document: BenchChem. [L-Cystine-3,3'-13C2: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403599#l-cystine-3-3-13c2-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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